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Compound of Interest

Compound Name: Heptaethylene glycol

Cat. No.: B1673116 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Heptaethylene glycol, a poly(ethylene glycol) (PEG), is a versatile chemical used in various

research and development applications.[1][2] While it is recognized for its hydrophilic properties

and use as a linker in synthesizing PROTACs, proper handling and disposal are paramount to

ensure laboratory safety and environmental protection.[1] This guide provides a comprehensive

overview of the immediate safety protocols, operational plans, and disposal procedures for

heptaethylene glycol.

Immediate Safety and Handling
Before initiating any procedure involving heptaethylene glycol, it is crucial to be aware of its

potential hazards. According to its Safety Data Sheet (SDS), heptaethylene glycol is classified

as an acute oral toxicant (Category 4), a skin irritant (Category 2), a serious eye irritant

(Category 2A), and may cause respiratory irritation (Category 3).[3] Therefore, appropriate

personal protective equipment (PPE) is mandatory.

Recommended Personal Protective Equipment (PPE):[3]

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves.
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Skin and Body Protection: Impervious clothing, such as a lab coat.

Respiratory Protection: A suitable respirator should be used if ventilation is inadequate.

All handling of heptaethylene glycol should be conducted in a well-ventilated area, preferably

within a chemical fume hood. An accessible safety shower and eye wash station are essential

in the immediate work area.

Quantitative Data
The following table summarizes key quantitative data for heptaethylene glycol:

Property Value

CAS Number 5617-32-3

Molecular Formula C14H30O8

Molecular Weight 326.38 g/mol

Boiling Point 244 °C at 0.6 mmHg

Melting/Freezing Point 17.8 - 18.8 °C

Flash Point 216.9 ± 27.3 °C

Relative Density 1.13 g/cm³

Water Solubility Slightly soluble

Octanol/Water Partition Coefficient (XLogP3) -2

Experimental Protocols: Spill and Disposal
Procedures
Accidental Release Measures

In the event of a spill, the following steps should be taken:

Evacuate Personnel: Ensure all non-essential personnel leave the immediate area.
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Ensure Adequate Ventilation: Maintain proper ventilation to avoid vapor inhalation.

Don Appropriate PPE: Use full personal protective equipment as outlined above.

Contain the Spill: Prevent further leakage or spillage. Keep the material away from drains

and water courses.

Absorb the Spill: Use a finely-powdered liquid-binding material such as diatomite or universal

binders to absorb the solution.

Decontaminate Surfaces: Scrub the affected surfaces and equipment with alcohol.

Dispose of Contaminated Material: Collect all contaminated materials in a labeled container

for proper disposal according to the procedures outlined below.

Step-by-Step Disposal Plan

While polyethylene glycols are generally considered biodegradable and not classified as

hazardous waste, it is crucial to adhere to local regulations and avoid discharging them into the

wastewater system.

Waste Characterization: Determine if the heptaethylene glycol waste is contaminated with

other hazardous substances. If so, the waste must be managed according to the hazards of

all constituents.

Container Selection and Labeling:

Collect waste heptaethylene glycol in a dedicated, chemically compatible container.

High-density polyethylene (HDPE) or glass containers are generally suitable.

The container must be in good condition, with a secure, leak-proof lid.

Label the container clearly with "Hazardous Waste," the full chemical name

("Heptaethylene Glycol"), and the accumulation start date.

Waste Accumulation and Storage:
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Store the waste container in a designated satellite accumulation area (SAA) that is cool,

dry, and well-ventilated.

Keep the container tightly closed when not in use.

Disposal Request and Pickup:

Once the container is full or has reached the storage time limit set by your institution,

arrange for disposal through your Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor.

Do not pour heptaethylene glycol down the drain.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of heptaethylene
glycol.
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Heptaethylene Glycol Disposal Workflow

Start: Heptaethylene Glycol
Waste Generated

1. Characterize Waste:
Pure or Contaminated?

Pure Heptaethylene Glycol

Pure

Contaminated Waste:
Treat as Hazardous

Contaminated

2. Select & Label
Appropriate Container
(e.g., HDPE, Glass)

3. Store in Designated
Satellite Accumulation Area

4. Arrange for Disposal
via EHS or Licensed Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of heptaethylene glycol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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